Cas no 83027-70-7 (2-(2-Methylphenyl)pentanoic acid)

• Product name: 2-(2-Methylphenyl)pentanoic acid
• CAS No: 83027-70-7
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 988457
• PubChem ID: 296037

2-(2-Methylphenyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)pentanoic acid
• 2-Methyl-a-propyl-benzeneacetic acid
• tolylvaleric acid
• SCHEMBL6262528
• 2-(2-Methylphenyl)pentanoic acid, AldrichCPR
• 2-(o-Tolyl)pentanoicacid
• 2-(o-Tolyl)pentanoic acid
• DTXSID70304446
• AKOS017518181
• 83027-70-7
• F79771
• CS-0358862
• NSC-165816
• NSC165816
• 2-(2-Methylphenyl)pentanoic acid

• Inchi： InChI=1S/C12H16O2/c1-3-6-11(12(13)14)10-8-5-4-7-9(10)2/h4-5,7-8,11H,3,6H2,1-2H3,(H,13,14)
• InChI Key： NIEFLWXANJNTRP-UHFFFAOYSA-N
• SMILES： CCCC(C1=CC=CC=C1C)C(=O)O

Computed Properties

• Exact Mass: 192.115029749g/mol
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-(2-Methylphenyl)pentanoic acid

Comprehensive Overview of 2-(2-Methylphenyl)pentanoic acid (CAS No. 83027-70-7): Properties, Applications, and Industry Insights

2-(2-Methylphenyl)pentanoic acid (CAS No. 83027-70-7) is an organic compound belonging to the class of substituted phenylalkanoic acids. Its molecular structure features a pentanoic acid backbone linked to a 2-methylphenyl group, making it a versatile intermediate in pharmaceutical and chemical synthesis. The compound’s unique aromatic substitution pattern and carboxylic acid functionality contribute to its reactivity, enabling applications in drug development, agrochemicals, and specialty materials. Researchers and manufacturers frequently search for CAS 83027-70-7 suppliers, 2-(2-Methylphenyl)pentanoic acid synthesis methods, and its role in API production, reflecting its industrial relevance.

In recent years, the demand for high-purity 2-(2-Methylphenyl)pentanoic acid has surged due to its potential in non-steroidal anti-inflammatory drug (NSAID) precursors. This aligns with the growing focus on sustainable pharmaceutical intermediates and green chemistry, as industries seek eco-friendly synthesis routes. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with ICH guidelines—a topic frequently queried in scientific forums. Additionally, the compound’s logP value and solubility profile are key parameters for formulators optimizing drug delivery systems.

The compound’s structural analogs, such as 2-arylpropionic acids, are often discussed in comparative studies, highlighting its stereochemical influence on bioactivity. Patent literature reveals its utility in proprietary catalytic processes, addressing the need for cost-effective scaling strategies. With the rise of AI-driven molecular design, 83027-70-7 has also been explored in machine learning-based QSAR models to predict physicochemical properties—a hotspot in modern cheminformatics.

From a regulatory standpoint, 2-(2-Methylphenyl)pentanoic acid is not classified as hazardous under GHS, but proper handling protocols for carboxylic acids (e.g., neutralization precautions) are emphasized in safety data sheets. Suppliers often highlight cGMP certification and REACH compliance to meet global market requirements, addressing frequent queries about regulatory documentation and cross-border shipping.

Emerging trends link this compound to biocatalysis research, where engineered enzymes are used to achieve enantioselective synthesis—a method gaining traction over traditional chemical routes. Discussions on platform chemicals and circular economy further underscore its role in reducing synthetic waste. For researchers, topics like microwave-assisted synthesis of 83027-70-7 or its chromatographic separation are popular technical queries, reflecting evolving methodologies.

In summary, 2-(2-Methylphenyl)pentanoic acid (CAS No. 83027-70-7) bridges fundamental chemistry and applied industrial needs. Its multifaceted applications, coupled with advancements in process optimization and analytical validation, position it as a compound of enduring significance in the fine chemicals sector.